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Compound of Interest

Compound Name: (Chloromethyl)dimethylvinylsilane

CAS No.: 16709-86-7

Cat. No.: B092431

Get Quote

Introduction

(Chloromethyl)dimethylvinylsilane (CMDVS) is a versatile bifunctional organosilicon

compound that serves as a valuable building block in synthetic chemistry. Its structure,

featuring both a reactive chloromethyl group and a vinyl group, allows for orthogonal

functionalization, making it an ideal precursor for a diverse range of functionalized silanes. The

chloromethyl group is susceptible to nucleophilic substitution, while the vinyl group can

participate in various addition reactions. This dual reactivity enables the synthesis of complex

molecules and polymers with tailored properties for applications in materials science, drug

discovery, and polymer chemistry.[1][2]

Key Synthetic Strategies

The functionalization of CMDVS can be approached through two primary pathways, targeting

either the chloromethyl or the vinyl moiety.

Functionalization via Nucleophilic Substitution: The silicon-alpha-chloromethyl group (-Si-

CH₂Cl) readily undergoes Sɴ2 reactions with a wide array of nucleophiles. This pathway is
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effective for introducing heteroatoms such as oxygen, nitrogen, and sulfur.

Silyl Ether Synthesis: Analogous to the Williamson ether synthesis[3][4], alkoxides or

phenoxides can displace the chloride to form silyl ethers. This reaction is typically

performed by first deprotonating an alcohol with a strong base like sodium hydride (NaH)

to form the nucleophilic alkoxide, which then attacks the electrophilic carbon of the

chloromethyl group.[5][6]

Silyl Amine Synthesis: Primary or secondary amines can act as nucleophiles to displace

the chloride, yielding silyl amines. These compounds are of interest due to the potential

influence of silicon on their biological and physicochemical properties.[7][8]

Silyl Thioether Synthesis: Thiolates, generated from thiols and a base, can also be used to

form thioethers, further expanding the molecular diversity achievable from CMDVS.

Functionalization via Thiol-Ene "Click" Reaction: The vinyl group of CMDVS is an excellent

substrate for the radical-mediated thiol-ene reaction. This "click" chemistry approach is

characterized by high efficiency, mild reaction conditions, lack of side products, and rapid

reaction rates.[9] The reaction proceeds via the addition of a thiol across the vinyl double

bond, typically initiated by UV light or a radical initiator like azobisisobutyronitrile (AIBN).[10]

[11] This method is highly tolerant of various functional groups, making it a powerful tool for

modifying vinylsilanes and for applications in polymer and materials synthesis.[12][13]

The orthogonal nature of these two reactive sites allows for stepwise functionalization,

providing a strategic approach to building complex organosilicon structures.
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Starting Material

Pathway 1: Nucleophilic Substitution Pathway 2: Thiol-Ene Reaction

(Chloromethyl)dimethylvinylsilane

Silyl Ethers, Amines, Thioethers, etc.

  + Nucleophile (RO⁻, R₂NH, RS⁻)
  Sɴ2 Reaction  

Functionalized Thioether Silanes

  + Thiol (R-SH)
  Radical Initiator / UV  
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Start

Prepare NaH suspension
in anhydrous THF under N₂

at 0°C

Add Ethanol dropwise
(H₂ evolution)

Warm to RT and stir for 30 min
to form Sodium Ethoxide

Cool to 0°C
Add CMDVS dropwise

Warm to RT and stir for 12-18 h
(Monitor by TLC/GC)

Cool to 0°C
Quench with H₂O

Extract with Diethyl Ether (3x)

Wash combined organic layers
with brine

Dry over anhydrous Na₂SO₄

Filter and concentrate in vacuo
Purify via distillation

Final Product:
(Ethoxymethyl)dimethylvinylsilane

 

Start

Combine CMDVS, 1-Dodecanethiol,
and AIBN in Toluene

Degas the mixture
(e.g., three freeze-pump-thaw cycles)

Heat the reaction mixture at 70-80°C
under N₂ for 2-4 h

Monitor disappearance of starting materials
by TLC/GC

Cool to RT and concentrate
in vacuo to remove solvent

Purify the crude oil via
column chromatography

Final Product:
Functionalized Thioether Silane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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